Cas no 102910-26-9 (N2-T-BOC-N6-(BIOTINAMIDO-6-N-CAPROYLAMIDO)LYSINE)
102910-26-9 structure
Product Name:N2-T-BOC-N6-(BIOTINAMIDO-6-N-CAPROYLAMIDO)LYSINE
CAS No:102910-26-9
MF:C27H47N5O7S
MW:585.75638
CID:824121
PubChem ID:46783662
Update Time:2024-11-04
N2-T-BOC-N6-(BIOTINAMIDO-6-N-CAPROYLAMIDO)LYSINE Chemical and Physical Properties
Names and Identifiers
-
- N2-T-BOC-N6-(BIOTINAMIDO-6-N-CAPROYLAMIDO)LYSINE
- (2S)-6-[6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanoylamino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
- A-boclys-OH
- Biotin-cap-
- Biotin-cap-α-boclys-OH
- BIOTIN-CAP-A-BOCLYS-OH
- BIO-LYS(BIOINAMIDOCAPROYL)-OH
- Bio-Lys(bioinamidocaproyl)-OH, Biotin-cap-α-boclys-OH
- Bio-Lys(bioinamidocaproyl)-OH, Biotin-cap-a-boclys-OH
- N2-tert-Butoxycarbonyl-N6-(biotinamido-6-N-caproylamido)lysine
- N2-[(1,1-DiMethylethoxy)carbonyl]-N6-[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]iMidazol-4-yl]-1-oxopentyl]aMino]-1-oxohexyl]-L-lysine
- 102910-26-9
- N~2~-(tert-Butoxycarbonyl)-N~6~-[6-({5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)hexanoyl]-L-lysine
- J-000830
- DTXSID90676258
- AKOS030254265
-
- Inchi: InChI=1S/C27H47N5O7S/c1-27(2,3)39-26(38)31-18(24(35)36)11-8-10-16-29-21(33)13-5-4-9-15-28-22(34)14-7-6-12-20-23-19(17-40-20)30-25(37)32-23/h18-20,23H,4-17H2,1-3H3,(H,28,34)(H,29,33)(H,31,38)(H,35,36)(H2,30,32,37)/t18-,19-,20-,23-/m0/s1CopyCopied
- InChI Key: KGVVXUNDDIZWEL-UHFFFAOYSA-NCopyCopied
- SMILES: CC(C)(C)OC(=O)N[C@@H](CCCCNC(=O)CCCCCNC(=O)CCCC[C@H]1[C@@H]2[C@H](CS1)NC(=O)N2)C(=O)OCopyCopied
Computed Properties
- Exact Mass: 585.32000
- Monoisotopic Mass: 585.31962003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 40
- Rotatable Bond Count: 20
- Complexity: 867
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 200Ų
Experimental Properties
- Color/Form: NA
- Density: 1.176±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 95-98°C
- Boiling Point: 927.0±65.0 °C at 760 mmHg
- Solubility: Insuluble (1.8E-3 g/L) (25 ºC),
- PSA: 214.22000
- LogP: 4.50700
N2-T-BOC-N6-(BIOTINAMIDO-6-N-CAPROYLAMIDO)LYSINE Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
N2-T-BOC-N6-(BIOTINAMIDO-6-N-CAPROYLAMIDO)LYSINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B642500-10mg |
N2-t-Boc-N6-(biotinamido-6-N-caproylamido)lysine |
102910-26-9 | 10mg |
$ 133.00 | 2023-09-08 | ||
| TRC | B642500-25mg |
N2-t-Boc-N6-(biotinamido-6-N-caproylamido)lysine |
102910-26-9 | 25mg |
$ 265.00 | 2023-09-08 | ||
| TRC | B642500-50mg |
N2-t-Boc-N6-(biotinamido-6-N-caproylamido)lysine |
102910-26-9 | 50mg |
$ 465.00 | 2023-09-08 | ||
| TRC | B642500-100mg |
N2-t-Boc-N6-(biotinamido-6-N-caproylamido)lysine |
102910-26-9 | 100mg |
$ 856.00 | 2023-04-18 | ||
| TRC | B642500-250mg |
N2-t-Boc-N6-(biotinamido-6-N-caproylamido)lysine |
102910-26-9 | 250mg |
$ 1160.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-208077-25 mg |
N2-t-Boc-N6-(biotinamido-6-N-caproylamido)lysine, |
102910-26-9 | 25mg |
¥2,407.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-208077-25mg |
N2-t-Boc-N6-(biotinamido-6-N-caproylamido)lysine, |
102910-26-9 | 25mg |
¥2407.00 | 2023-09-05 |
N2-T-BOC-N6-(BIOTINAMIDO-6-N-CAPROYLAMIDO)LYSINE Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
102910-26-9 (N2-T-BOC-N6-(BIOTINAMIDO-6-N-CAPROYLAMIDO)LYSINE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk